3,4-dichloro-N-(3-ethoxyphenyl)benzamide

• IUPAC Name: 3,4-dichloro-N-(3-ethoxyphenyl)benzamide
• InChI: InChI=1S/C15H13Cl2NO2/c1-2-20-12-5-3-4-11(9-12)18-15(19)10-6-7-13(16)14(17)8-10/h3-9H,2H2,1H3,(H,18,19)
• InChI Key: NVPZSTCACIBWHG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)NC(=O)C2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C15H13Cl2NO2
• Molecular Weight: 310.2 g/mol

Description

3,4-dichloro-N-(3-ethoxyphenyl)benzamide, also known as DCPPB, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic benefits. DCPPB is a small molecule that has been shown to modulate the activity of certain ion channels in the brain, making it a promising candidate for the treatment of various neurological disorders.

Mechanism of Action

3,4-dichloro-N-(3-ethoxyphenyl)benzamide acts as a positive allosteric modulator of TRPC6 and TRPC3 channels, meaning that it enhances the activity of these channels in response to their natural ligands. This leads to an increase in calcium influx into cells, which can have various downstream effects on cellular signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects in various experimental models. It has been shown to enhance synaptic plasticity and improve learning and memory in rodents, suggesting that it may have potential as a cognitive enhancer. It has also been shown to have antidepressant and anxiolytic effects in animal models, raising the possibility that it may be useful in the treatment of mood disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3,4-dichloro-N-(3-ethoxyphenyl)benzamide for lab experiments is that it is a small molecule that can easily penetrate cell membranes and reach its target channels. It is also relatively stable and can be stored for long periods of time without degradation. However, one limitation of this compound is that its effects on ion channels can be complex and context-dependent, making it difficult to predict its effects in different experimental models.

Future Directions

There are several potential future directions for research on 3,4-dichloro-N-(3-ethoxyphenyl)benzamide. One area of interest is the development of more selective modulators of TRPC6 and TRPC3 channels, which could have fewer off-target effects and be more effective in treating specific neurological disorders. Another area of interest is the investigation of the long-term effects of this compound on cognitive function and behavior, as well as its potential for use in combination with other drugs for the treatment of mood disorders. Finally, there is a need for further research on the safety and pharmacokinetics of this compound in humans, which will be necessary for its eventual clinical development.

Synthesis Methods

3,4-dichloro-N-(3-ethoxyphenyl)benzamide can be synthesized using a variety of methods, but the most commonly used approach involves the reaction of 3,4-dichlorobenzoyl chloride with 3-ethoxyaniline in the presence of a base such as triethylamine. The resulting product is then purified through a series of chromatographic steps to yield pure this compound.

Scientific Research Applications

3,4-dichloro-N-(3-ethoxyphenyl)benzamide has been extensively studied in scientific research for its potential therapeutic benefits. It has been shown to modulate the activity of certain ion channels in the brain, including the TRPC6 and TRPC3 channels, which are involved in calcium signaling and have been implicated in various neurological disorders such as depression, anxiety, and epilepsy.